Cas no 69824-92-6 (Cyclohexanone, 3-pentyl-)

Cyclohexanone, 3-pentyl- structure
Cyclohexanone, 3-pentyl- structure
Product Name:Cyclohexanone, 3-pentyl-
CAS No:69824-92-6
MF:C11H20O
MW:168.275903701782
CID:391273
PubChem ID:13183887
Update Time:2025-04-19

Cyclohexanone, 3-pentyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanone, 3-pentyl-
    • 3-pentylcyclohexan-1-one
    • MVBUXNZHMMAGGG-UHFFFAOYSA-N
    • 69824-92-6
    • DTXSID90525550
    • 5-n-pentylcyclohexanone
    • AKOS013844746
    • SCHEMBL5878611
    • Inchi: 1S/C11H20O/c1-2-3-4-6-10-7-5-8-11(12)9-10/h10H,2-9H2,1H3
    • InChI Key: MVBUXNZHMMAGGG-UHFFFAOYSA-N
    • SMILES: O=C1CCCC(C1)CCCCC

Computed Properties

  • Exact Mass: 168.1515
  • Monoisotopic Mass: 168.151415257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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